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Compound of Interest

Compound Name: Celecoxib-d3

Cat. No.: B12412705 Get Quote

Essential Guidance for Researchers on the Safe and Compliant Disposal of Celecoxib-d3

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. Celecoxib-d3, a deuterated form of the nonsteroidal anti-inflammatory drug

Celecoxib, requires careful handling and disposal due to its potential environmental hazards.

While not classified as a P- or U-listed hazardous waste by the Resource Conservation and

Recovery Act (RCRA), its aquatic toxicity necessitates that it be treated as a hazardous waste.

Disposal of Celecoxib-d3 should never involve flushing it down the drain or discarding it in

regular solid waste. The appropriate method is to engage a licensed professional waste

disposal service, which will typically use incineration to destroy the compound. Adherence to

federal, state, and local regulations is paramount in ensuring the safe and legal disposal of this

and all laboratory chemicals.

Waste Characterization
Before disposal, it is the responsibility of the waste generator to characterize the waste. Key

characteristics of Celecoxib-d3 relevant to disposal are summarized below.
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Characteristic Finding Regulatory Implication

RCRA P- or U-listed Waste No

Not subject to the specific

management and disposal

requirements for P- or U-listed

hazardous wastes.

Ignitability
Not flammable or combustible.

[1]

Does not meet the RCRA

characteristic for ignitability

(D001).

Corrosivity Not corrosive.

Does not meet the RCRA

characteristic for corrosivity

(D002).

Reactivity
Stable under normal

conditions; not reactive.[2][3]

Does not meet the RCRA

characteristic for reactivity

(D003).

Toxicity (Environmental)
Toxic to aquatic life with long-

lasting effects.[1][2][4]

Considered an environmentally

hazardous substance.[1][2][4]

This is the primary driver for

treating it as a hazardous

waste.

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the proper disposal of Celecoxib-
d3 from a laboratory setting:

Personal Protective Equipment (PPE): Before handling Celecoxib-d3 waste, ensure

appropriate PPE is worn, including safety glasses, gloves, and a lab coat.

Waste Segregation:

Do not mix Celecoxib-d3 waste with non-hazardous waste.

Collect all solid waste, including contaminated consumables (e.g., weighing paper, pipette

tips, gloves), in a designated, compatible, and clearly labeled hazardous waste container.
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For solutions containing Celecoxib-d3, use a designated, leak-proof, and clearly labeled

hazardous waste container for liquids.

Container Labeling:

Label the hazardous waste container with the words "Hazardous Waste," the full chemical

name "Celecoxib-d3," and any other information required by your institution's

environmental health and safety (EHS) department.

Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is secure and away from incompatible materials, such as strong

oxidizing agents and strong acids.[3]

Waste Pickup and Disposal:

Contact your institution's EHS department to arrange for the pickup of the hazardous

waste.

The waste will be transported by a licensed hazardous waste contractor for proper

disposal, which is typically incineration.[5]

Empty Containers:

Empty containers that held Celecoxib-d3 may still contain residual material and should be

handled with care.[3]

These containers should be disposed of as hazardous waste unless they have been triple-

rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous

waste.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Celecoxib-d3.
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Start: Have Celecoxib-d3 waste

Is it a RCRA P- or U-listed hazardous waste?

Does it exhibit RCRA characteristics (ignitable, corrosive, reactive)?

No

Dispose as Hazardous Waste:
- Segregate and label

- Store in designated area
- Arrange for professional disposal (incineration)

Yes

Is it environmentally hazardous (e.g., aquatic toxicity)?

No

Yes

Yes

Dispose as Non-Hazardous Waste
(Follow institutional guidelines)

No

Click to download full resolution via product page

Celecoxib-d3 Disposal Decision Flowchart

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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